N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide

• IUPAC Name: N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide
• InChI: InChI=1S/C12H22N4O4S2/c1-10(2)16-9-12(7-13-16)22(19,20)14-11-5-4-6-15(8-11)21(3,17)18/h7,9-11,14H,4-6,8H2,1-3H3
• InChI Key: UESNGRLOLIHMQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)S(=O)(=O)NC2CCCN(C2)S(=O)(=O)C
• Molecular Formula: C12H22N4O4S2
• Molecular Weight: 350.5 g/mol

Description

N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperidine ring, a pyrazole ring, and sulfonamide groups, which contribute to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide typically involves multiple steps, starting from readily available starting materials. The process may include the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Methylsulfonyl Group: This step involves the sulfonylation of the piperidine ring using reagents such as methylsulfonyl chloride under basic conditions.

Formation of the Pyrazole Ring: The pyrazole ring can be constructed through cyclization reactions involving hydrazines and 1,3-diketones.

Sulfonamide Formation:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow chemistry and automated synthesis to streamline the process and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles replace the sulfonamide group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as amines, thiols, and alcohols under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1-methylsulfonylpiperidin-3-yl)methanesulfonamide
• (1-(Methylsulfonyl)piperidin-3-yl)methanamine
• Aminopyrimidine derivatives

Uniqueness

N-(1-methylsulfonylpiperidin-3-yl)-1-propan-2-ylpyrazole-4-sulfonamide is unique due to its combination of a piperidine ring, a pyrazole ring, and sulfonamide groups. This unique structure imparts distinct chemical reactivity and biological activity, making it a valuable compound for various scientific research and industrial applications.